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These application notes provide a comprehensive guide for the use of methotrexate hydrate
in three-dimensional (3D) rheumatoid arthritis (RA) synovial organoid models. This document

outlines the protocols for organoid generation, methotrexate treatment, and subsequent

analysis of its effects on cell viability, cytokine production, and gene expression. The provided

data and methodologies are intended to facilitate research into the mechanisms of action of

methotrexate and to serve as a basis for the development of novel therapeutic strategies for

rheumatoid arthritis.

Introduction to RA Organoid Models and
Methotrexate
Rheumatoid arthritis is a chronic autoimmune disease characterized by synovial inflammation

and hyperplasia, leading to joint destruction.[1] Fibroblast-like synoviocytes (FLS) are key

players in the pathogenesis of RA, contributing to the inflammatory environment and

degradation of cartilage and bone.[2] 3D synovial organoid models, derived from patient
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tissues, have emerged as powerful tools to study RA pathophysiology in a more physiologically

relevant context compared to traditional 2D cell cultures.[1][3] These organoids can recapitulate

the complex cellular interactions and microenvironment of the RA synovium.[1]

Methotrexate (MTX) is a cornerstone therapy for RA, known for its anti-inflammatory and

immunomodulatory effects.[2][4] Its mechanisms of action are multifaceted, including the

inhibition of purine and pyrimidine synthesis and the promotion of adenosine release, which

has potent anti-inflammatory properties.[4] Studying the effects of methotrexate hydrate in RA

organoid models can provide valuable insights into its therapeutic mechanisms and help

identify biomarkers for treatment response.

Experimental Protocols
Protocol for Generation of RA Synovial Organoids from
Patient Biopsies
This protocol describes the generation of RA synovial organoids from patient-derived synovial

tissue biopsies.[1][5][6][7]

Materials:

RA synovial tissue biopsy

RPMI 1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Collagenase, Type I

DNase I

Matrigel® or other suitable basement membrane matrix

Organoid growth medium (DMEM/F12, B27 supplement, N2 supplement, EGF, FGF, Noggin,

R-spondin1)
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ROCK inhibitor (Y-27632)

Procedure:

Tissue Collection and Transport: Collect synovial tissue biopsies from RA patients under

sterile conditions. Transport the tissue in RPMI 1640 medium supplemented with 10% FBS

and 1% Penicillin-Streptomycin on ice.

Tissue Digestion:

Wash the tissue twice with sterile PBS.

Mince the tissue into small pieces (1-2 mm³).

Incubate the minced tissue in a digestion solution containing Collagenase I (1 mg/mL) and

DNase I (100 U/mL) in RPMI 1640 for 1-2 hours at 37°C with gentle agitation.

Neutralize the enzyme activity by adding an equal volume of RPMI 1640 with 10% FBS.

Filter the cell suspension through a 70 µm cell strainer to remove undigested tissue.

Centrifuge the cell suspension at 300 x g for 5 minutes and resuspend the cell pellet in

organoid growth medium.

Organoid Seeding and Culture:

Count the viable cells using a hemocytometer or automated cell counter.

Resuspend the cell pellet in Matrigel® at a concentration of 1 x 10^5 to 5 x 10^5 cells per

50 µL of Matrigel®.

Dispense 50 µL droplets of the cell-Matrigel® suspension into the center of pre-warmed

24-well plates.

Polymerize the Matrigel® domes by incubating the plate at 37°C for 30 minutes.

Gently add 500 µL of organoid growth medium supplemented with ROCK inhibitor to each

well.
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Culture the organoids at 37°C in a humidified incubator with 5% CO2.

Change the medium every 2-3 days. Organoids should be ready for experiments within 7-

14 days.

Protocol for Methotrexate Hydrate Treatment of RA
Organoids
This protocol outlines the procedure for treating established RA organoids with methotrexate
hydrate.[2]

Materials:

Established RA synovial organoids in culture

Methotrexate hydrate (sterile, stock solution)

Organoid growth medium

Procedure:

Preparation of Methotrexate Working Solutions: Prepare a series of dilutions of

methotrexate hydrate in organoid growth medium to achieve the desired final

concentrations (e.g., 0.01 µM, 0.1 µM, 1 µM, 10 µM). A vehicle control (medium without

methotrexate) should also be prepared.

Treatment of Organoids:

Carefully remove the existing medium from the organoid cultures.

Add 500 µL of the prepared methotrexate working solutions or vehicle control to the

respective wells.

Incubate the organoids for the desired treatment duration (e.g., 24, 48, or 72 hours) at

37°C and 5% CO2.

Sample Collection: Following incubation, collect the culture supernatants for cytokine

analysis and harvest the organoids for cell viability or gene expression analysis.
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Protocol for Cell Viability Assay
This protocol describes the use of a colorimetric assay (e.g., MTT or WST-8) to assess the

viability of RA organoids after methotrexate treatment.

Materials:

Methotrexate-treated and control RA organoids

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-8 solution

Solubilization buffer (e.g., DMSO or isopropanol with HCl)

Microplate reader

Procedure:

Reagent Preparation: Prepare the MTT or WST-8 solution according to the manufacturer's

instructions.

Assay Performance:

Remove the culture medium from the organoid wells.

Add the MTT or WST-8 reagent diluted in fresh medium to each well.

Incubate for 2-4 hours at 37°C.

If using MTT, add the solubilization buffer and incubate until the formazan crystals are fully

dissolved.

Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for

MTT, 450 nm for WST-8) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

organoids.

Protocol for Cytokine Analysis
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This protocol outlines the measurement of key pro-inflammatory cytokines in the culture

supernatants of methotrexate-treated RA organoids using an Enzyme-Linked Immunosorbent

Assay (ELISA).

Materials:

Culture supernatants from methotrexate-treated and control RA organoids

ELISA kits for target cytokines (e.g., IL-6, TNF-α)

Microplate reader

Procedure:

Sample Preparation: Centrifuge the collected culture supernatants to remove any cellular

debris.

ELISA Procedure: Perform the ELISA according to the manufacturer's protocol for the

specific cytokine of interest. This typically involves coating the plate with a capture antibody,

adding the samples and standards, adding a detection antibody, adding a substrate, and

stopping the reaction.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Data Analysis: Generate a standard curve from the standards and use it to determine the

concentration of the cytokine in each sample.

Protocol for Gene Expression Analysis
This protocol describes the analysis of gene expression changes in RA organoids following

methotrexate treatment using quantitative real-time PCR (qPCR).

Materials:

Methotrexate-treated and control RA organoids

RNA lysis buffer (e.g., TRIzol)
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RNA extraction kit

cDNA synthesis kit

qPCR master mix

Primers for target genes (e.g., IL6, TNF, MMP3, LBH, CDKN1A, TP53) and a housekeeping

gene (e.g., GAPDH, ACTB)

Real-time PCR system

Procedure:

RNA Extraction:

Harvest the organoids from the Matrigel® domes. This can be achieved by depolymerizing

the Matrigel® on ice with a cell recovery solution.

Lyse the organoids in RNA lysis buffer.

Extract total RNA using an RNA extraction kit according to the manufacturer's instructions.

Assess RNA quality and quantity using a spectrophotometer.

cDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

qPCR:

Set up the qPCR reactions with the cDNA, qPCR master mix, and specific primers for the

target and housekeeping genes.

Run the qPCR reaction in a real-time PCR system.

Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold

change in gene expression in the methotrexate-treated organoids compared to the vehicle-

treated controls.

Data Presentation
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The following tables summarize quantitative data on the effects of methotrexate on key

parameters in RA models, primarily derived from studies on fibroblast-like synoviocytes (FLS)

and 3D co-culture systems. These data provide an expected range of outcomes when applying

methotrexate to RA organoid models.

Table 1: Effect of Methotrexate on Cell Viability and Proliferation in RA Models

Parameter Model System
Methotrexate
Concentration

Observation Reference

Cell Viability RA-FLS
0.01 - 10 µM

(48h)

No significant

effect on viability

or apoptosis.

[2]

Proliferation

(PDT)
RA-FLS In vivo treatment

Increased

population

doubling time in

FLS from MTX-

treated patients.

[8]

Cell Cycle RA-FLS 1 µM

Inhibited PDGF +

IL-1β induced

increase of FLS

in G2/M phase.

[9]

Table 2: Effect of Methotrexate on Cytokine Production in RA Models
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Cytokine Model System
Methotrexate
Concentration

% Inhibition /
Observation

Reference

IL-6
RA-FLS & PBMC

co-culture
0.01 µg/mL

~9.5% inhibition

(not statistically

significant).

[4]

IL-6 RA-FLS 1 µg/mL

Suppressed

spontaneous and

induced IL-6

production.

[10]

IL-6

Juvenile RA

patient blood

cells (LPS-

stimulated)

10 mg/m² (in

vivo)

Significantly

lower production

compared to

placebo.

[11]

TNF-α
RA-FLS & PBMC

co-culture
0.01 µg/mL

No significant

inhibition.
[4]

IL-1β
RA-FLS & PBMC

co-culture
0.01 µg/mL

~43.7%

inhibition.
[4]

IFN-γ
RA-FLS & PBMC

co-culture
0.01 µg/mL

~40.6%

inhibition.
[4]

VEGF

3D Pannus

Model (MH7A &

EA.hy926 cells)

100 nM (24h)

Down-regulated

expression of

pro-angiogenic

factors.

[12][13]

ANG

3D Pannus

Model (MH7A &

EA.hy926 cells)

100 nM (24h)

Down-regulated

expression of

pro-angiogenic

factors.

[12][13]

Table 3: Effect of Methotrexate on Gene Expression in RA-FLS
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Gene
Methotrexate
Concentration

Fold Change /
Observation

Reference

Collagenase (MMP1) In vivo treatment

Significantly

decreased expression

in synovial tissue.

[14]

LBH 1 µM
Increased expression

by 3.2 ± 0.5 fold.
[2]

CDKN1A (p21) 1 µM

Significantly higher

transcript levels

compared to

untreated.

[9]

TP53 (p53) 1 µM

Significantly higher

transcript levels

compared to

untreated.

[9]

miR-877-3p Not specified
Upregulated (1.79 ±

0.46-fold).
[15]

IL6 1 µg/mL

Suppressed

spontaneous and

augmented gene

expression.

[10]

Pro-inflammatory

mediators (IL1A,

CSF2)

Not specified Increased expression. [16]
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Caption: Adenosine-mediated anti-inflammatory signaling pathway of Methotrexate in RA.
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Caption: Experimental workflow for using Methotrexate in RA organoid models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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